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Compound of Interest

Compound Name: 2-(4-Propylphenoxy)acetic acid

CAS No.: 7507-32-6

Cat. No.: B1268226

Get Quote

Executive Summary & Compound Profile
2-(4-Propylphenoxy)acetic acid is a functionalized aromatic ether often utilized as a lipophilic

building block in the synthesis of PPAR agonists (fibrates) and specific phenoxy-herbicides. Its

characterization relies on distinguishing the aliphatic propyl chain from the polar oxyacetic acid

tail, a duality that provides distinct spectroscopic signatures.

IUPAC Name: 2-(4-Propylphenoxy)acetic acid

Molecular Formula:

Molecular Weight: 194.23 g/mol

Key Structural Features: Para-substituted benzene ring, terminal carboxylic acid, propyl alkyl

chain.

Synthesis & Reaction Monitoring

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1268226#bc-rfq
https://www.benchchem.com/product/b1268226/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-2-4-propylphenoxy-acetic-acid
https://www.benchchem.com/product/b1268226/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-2-4-propylphenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To understand the impurities and spectral artifacts likely to be encountered, one must

understand the genesis of the molecule. The standard synthesis involves a Williamson Ether

Synthesis under basic conditions.

Validated Synthetic Protocol
Reagents: 4-Propylphenol (1.0 eq), Chloroacetic acid (1.1 eq), NaOH (2.5 eq),

Water/Ethanol reflux.

Mechanism:

displacement of chloride by the phenoxide ion.

Critical Monitoring Point: The disappearance of the phenolic

stretch in IR and the appearance of the ether linkage.
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Figure 1: Synthetic pathway via Williamson Ether Synthesis, highlighting the transition from

soluble salt to insoluble acid precipitate.

Nuclear Magnetic Resonance (NMR)
Characterization
The NMR spectrum of this molecule is defined by three distinct zones: the Aliphatic Propyl

Chain (high field), the Oxyacetic Linker (mid-field), and the Aromatic System (low field).

NMR Spectroscopy (400 MHz, )
The aromatic region displays a classic
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system (often appearing as two doublets) due to the para-substitution. The electron-donating
alkoxy group shields the ortho protons significantly more than the alkyl group.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Logic
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and solvent

humidity.

NMR Spectroscopy (100 MHz, )
The carbon spectrum confirms the backbone. Look for the carbonyl peak at ~175 ppm and the

distinct ether carbon at ~65 ppm.

Chemical Shift (

, ppm)
Carbon Type Assignment

13.8 Propyl terminal methyl

24.7 Propyl middle methylene

37.1 Benzylic carbon

65.2
Ether methylene (

)

114.5 (Ar)
Aromatic carbons ortho to

Oxygen

129.4 (Ar)
Aromatic carbons ortho to

Propyl

136.2 (Quat) Aromatic carbon ipso to Propyl

156.1 (Quat)
Aromatic carbon ipso to

Oxygen

174.8 Carboxylic acid carbonyl

Infrared (IR) Spectroscopy[1][2]
IR analysis is the fastest method to confirm the successful alkylation of the phenol. The key

indicator of reaction completion is the disappearance of the sharp phenolic O-H stretch (usually

>3500 cm⁻¹ in non-H-bonded systems) and the appearance of the broad carboxylic O-H dimer.
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Functional Group Fingerprint[3]
Carboxylic Acid (

):

Region:

(Broad, very strong).

Note: This "bearded" shape often overlaps

stretches.

Carbonyl (

):

Region:

(Strong, sharp).

Diagnostic: Confirms the presence of the acetic acid moiety.[1]

Aromatic Ether (

):

Region:

(Asymmetric stretch).

Region:

(Symmetric stretch).

Validation: Strong bands in this region confirm the ether linkage formation.

Aromatic Skeleton (

):
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Region:

and

.

Note: The 1510 band is particularly strong in para-substituted electron-rich rings.

Structural Confirmation Logic (Self-Validating
Protocol)
When analyzing your sample, use this logical flow to validate the structure. If any step fails, the

synthesis or purification must be revisited.
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Check 1H NMR (4.66 ppm)
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Figure 2: Decision tree for spectroscopic validation. The presence of the ether singlet at 4.66

ppm is the primary "Go/No-Go" signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scs.illinois.edu [scs.illinois.edu]

To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 2-(4-Propylphenoxy)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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